N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-4-pentoxybenzamide
• InChI: InChI=1S/C23H26N2O3S/c1-4-5-6-15-28-20-13-9-18(10-14-20)22(26)25-23-24-21(16(2)29-23)17-7-11-19(27-3)12-8-17/h7-14H,4-6,15H2,1-3H3,(H,24,25,26)
• InChI Key: BQZIHORGPXFRAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C)C3=CC=C(C=C3)OC
• Molecular Formula: C23H26N2O3S
• Molecular Weight: 410.5 g/mol

Description

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a thiazole-based compound that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for understanding the mechanisms of various biological processes.

Mechanism Of Action

The mechanism of action of N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide is complex and not fully understood. In the nervous system, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide is converted to MPP+ by the enzyme monoamine oxidase B, which is then taken up by dopaminergic neurons and causes mitochondrial dysfunction and oxidative stress, leading to cell death. In cancer cells, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has been shown to inhibit the activity of the enzyme tubulin, which is involved in cell division and growth.
Biochemical and Physiological Effects:
N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has a variety of biochemical and physiological effects, depending on the system being studied. In the nervous system, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide selectively damages dopaminergic neurons, leading to Parkinson's-like symptoms in animal models. In cancer cells, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide inhibits cell growth and division, potentially leading to apoptosis. N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has also been shown to have anti-inflammatory and antioxidant effects in some systems.

Advantages And Limitations For Lab Experiments

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has several advantages for use in lab experiments, including its well-characterized mechanism of action and its ability to selectively target certain cell types. However, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide also has several limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide, including the development of new drugs based on its structure and biological activity, the study of its effects on other cell types and systems, and the investigation of its potential therapeutic uses in diseases such as cancer and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms of N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide's effects and to develop safer and more effective ways to use it in scientific research.

Synthesis Methods

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide can be synthesized using a variety of methods, including the reaction of 4-(pentyloxy)benzoyl chloride with 4-(4-methoxyphenyl)-5-methylthiazol-2-amine in the presence of a base such as triethylamine. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has been used in a variety of scientific research applications, including studies of the nervous system, cancer biology, and drug discovery. In the nervous system, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has been used to study the mechanisms of Parkinson's disease, as it is known to selectively damage dopaminergic neurons in the substantia nigra. N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has also been used in cancer research, as it has been shown to inhibit the growth of certain cancer cell lines. In drug discovery, N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-4-(pentyloxy)benzamide has been used as a lead compound for the development of new drugs with similar structures and biological activities.